2-((2-chlorobenzyl)thio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-3,7-diphenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H18ClN3OS/c26-21-14-8-7-11-18(21)16-31-25-28-22-20(17-9-3-1-4-10-17)15-27-23(22)24(30)29(25)19-12-5-2-6-13-19/h1-15,27H,16H2
• InChI Key: NPIBIVCXURBOQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CNC3=C2N=C(N(C3=O)C4=CC=CC=C4)SCC5=CC=CC=C5Cl
• Molecular Formula: C25H18ClN3OS
• Molecular Weight: 443.9 g/mol

Description

2-((2-chlorobenzyl)thio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of pyrrolopyrimidine derivatives, which have been studied for their various pharmacological properties.

Scientific Research Applications

Antimicrobial Activities

Research into pyrrolo[3,2-d]pyrimidines, a class to which the specified compound is related, reveals their significant antimicrobial properties. Mishra et al. (2010) synthesized a series of pyrrolo-pyrimidines showing mild to moderate antimicrobial activities, suggesting potential applications in addressing bacterial and fungal infections (Mishra, 2010). Similarly, El‐Emary and Abd El-Mohsen (2012) reported the synthesis of pyrazolo[5,4-b]pyrimidino[5,4-e]pyridine derivatives, demonstrating significant antibacterial and antifungal effects, highlighting the compound's promise in developing new antimicrobial agents (El‐Emary & Abd El-Mohsen, 2012).

Anticancer and Antiproliferative Properties

The exploration of pyrrolo[3,2-d]pyrimidines extends into anticancer research, where their derivatives have shown promising results. Gangjee et al. (1996) discovered that certain 2-amino-4-oxo-5-substituted pyrrolo[2,3-d]pyrimidines act as potent inhibitors of thymidylate synthase, a key enzyme in DNA synthesis, suggesting their utility as antitumor agents (Gangjee et al., 1996). Atapour-Mashhad et al. (2017) synthesized new pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives and evaluated their antiproliferative activity against cancer cell lines, showing that some compounds induce apoptotic cell death, indicating their potential in cancer therapy (Atapour-Mashhad et al., 2017).

Quantum Chemical and Structural Studies

Beyond biological activities, pyrrolo[3,2-d]pyrimidines are subjects of quantum chemical and structural studies, providing insights into their electronic properties and potential applications in material science. Hussain et al. (2020) conducted a comparative study between DFT/TDDFT calculations and experimental data on thiopyrimidine derivatives, revealing their nonlinear optical properties and suggesting their applications in optoelectronic devices (Hussain et al., 2020).